Cas no 7251-60-7 (2-Pyrimidinamine,4-chloro-6-(propylthio)-)

• Product Name: 2-Pyrimidinamine,4-chloro-6-(propylthio)-
• CAS No: 7251-60-7
• MF: C₇H₁₀ClN₃S
• MW: 203.692398548126
• CID: 574337
• PubChem ID: 237629
• Update Time: 2025-04-19

2-Pyrimidinamine,4-chloro-6-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-chloro-6-(propylthio)-
• 4-chloro-6-propylsulfanylpyrimidin-2-amine
• 2-Amino-4-chlor-6-propylmercapto-pyrimidin
• 4-chloro-6-(propylsulfanyl)pyrimidin-2-amine
• 4-chloro-6-propylsulfanyl-pyrimidin-2-ylamine
• AC1L5Z75
• AC1Q3PVS
• AR-1G1716
• CTK5D6325
• HMS2762O14
• NSC41323
• AKOS017504307
• DTXSID70285302
• NSC-41323
• CHEMBL1309397
• SMR000393991
• MLS000737035
• 7251-60-7

• Inchi： 1S/C7H10ClN3S/c1-2-3-12-6-4-5(8)10-7(9)11-6/h4H,2-3H2,1H3,(H2,9,10,11)
• InChI Key： WNAYBJUQBFQPPT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)SCCC

Computed Properties

• Exact Mass: 203.0286
• Monoisotopic Mass: 203.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• PSA: 51.8
• LogP: 2.79550